Cas no 848243-21-0 (5-Bromo-3-iodo-2-isopropoxy-pyridine)

• Product Name: 5-Bromo-3-iodo-2-isopropoxy-pyridine
• CAS No: 848243-21-0
• MF: C₈H₉BrINO
• MW: 341.971633672714
• MDL: MFCD07366719
• CID: 716522
• PubChem ID: 329771365
• Update Time: 2025-11-02

5-Bromo-3-iodo-2-isopropoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,5-bromo-3-iodo-2-(1-methylethoxy)-
• 5-Bromo-3-iodo-2-isopropoxypyridine
• 5-Bromo-3-iodo-2-isopropoxy-pyridine
• 5-bromo-3-iodo-2-propan-2-yloxypyridine
• DTXSID40590334
• 5-Bromo-3-iodo-2-[(propan-2-yl)oxy]pyridine
• E90052
• MFCD07366719
• DB-029521
• AB31061
• YIB24321
• BS-24142
• CS-0195424
• AKOS015834207
• 848243-21-0
• 5-Bromo-3-iodo-2-isopropoxy-pyridine, AldrichCPR

• MDL： MFCD07366719
• Inchi： 1S/C8H9BrINO/c1-5(2)12-8-7(10)3-6(9)4-11-8/h3-5H,1-2H3
• InChI Key： DEVYFRFVAOVGRF-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1OC(C)C)Br

Computed Properties

• Exact Mass: 340.89100
• Monoisotopic Mass: 340.89122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.23590

5-Bromo-3-iodo-2-isopropoxy-pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Bromo-3-iodo-2-isopropoxy-pyridine

5-Bromo-3-iodo-2-isopropoxy-pyridine: A Versatile Building Block in Modern Medicinal Chemistry

5-Bromo-3-iodo-2-isopropoxy-pyridine (CAS No. 848243-21-0) represents a strategically important heterocyclic compound with unique structural features that enable its application in diverse chemical transformations. This molecule combines multiple functional groups—including a bromine atom at the 5-position, an iodine atom at the 3-position, and an isopropoxy group at the 2-position—within a pyridine ring framework. Such a combination of halogen substituents and alkyl ethers creates a highly reactive scaffold with potential for selective functionalization in drug discovery and material science. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies for metabolic disorders and inflammatory conditions.

The molecular architecture of 5-Bromo-3-iodo-2-isopropoxy-pyridine is characterized by its aromatic pyridine ring, which provides a rigid and planar structure conducive to molecular recognition. The presence of both bromine and iodine atoms introduces a degree of electrophilic reactivity, while the isopropoxy group acts as a steric shield and offers opportunities for stereoselective reactions. This dual functionality makes the compound particularly attractive for asymmetric synthesis, where precise control over stereochemistry is critical for pharmaceutical applications. Researchers have demonstrated its utility in the preparation of chiral intermediates for the synthesis of prodrugs and enzyme inhibitors, leveraging the inherent reactivity of the halogen atoms.

Recent advances in green chemistry have further enhanced the relevance of 5-Bromo-3-iodo-2-isopropoxy-pyridine in sustainable synthetic pathways. A 2023 study published in Organic & Biomolecular Chemistry reported the use of this compound as a precursor in a catalytic cross-coupling reaction that minimizes waste generation and reduces reliance on toxic reagents. The study emphasized the importance of selective functionalization strategies to achieve high yields while maintaining environmental compatibility. This aligns with the growing emphasis on eco-friendly synthesis methods in the pharmaceutical industry, where cost-effective and sustainable processes are becoming increasingly critical.

Applications of 5-Bromo-3-iodo-2-isopropoxy-pyridine extend beyond traditional organic synthesis. In the field of biomedical research, this compound has been explored as a scaffold for the development of small molecule inhibitors targeting specific enzymes involved in disease progression. For instance, a 2024 paper in Journal of Medicinal Chemistry described the use of this compound in the design of selective kinase inhibitors for the treatment of chronic inflammation. The study highlighted the ability of the pyridine ring to form hydrogen bonds with target proteins, while the halogen atoms contribute to favorable interactions with hydrophobic pockets in enzyme active sites.

Another area of interest is the use of 5-Bromo-3-iodo-2-isopropoxy-pyridine in the synthesis of fluorescent probes for bioimaging applications. A 2023 report in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in creating fluorophore-functionalized molecules that enable real-time monitoring of cellular processes. The introduction of bromine and iodine atoms into the pyridine ring was shown to enhance the photophysical properties of the resulting compounds, making them suitable for applications in in vivo imaging and drug delivery systems. This highlights the versatility of the compound in interdisciplinary research areas.

From a synthetic perspective, the preparation of 5-Bromo-3-iodo-2-isopropoxy-pyridine involves a series of well-established and scalable methods. A 2022 review in Chemical Reviews summarized the most efficient routes for its synthesis, including nucleophilic substitution reactions and metal-catalyzed cross-coupling processes. The study emphasized the importance of reaction conditions optimization to achieve high purity and yield, particularly when dealing with multiple halogen substituents. This underscores the need for precise control over reaction parameters, such as temperature, solvent selection, and catalyst choice, to ensure the desired product formation.

Recent computational studies have also provided insights into the reactivity patterns of 5-Bromo-3-iodo-2-isopropoxy-pyridine. A 2023 article in Journal of Computational Chemistry used quantum mechanical calculations to predict the reactivity of the compound in various chemical environments. The results indicated that the bromine atom at the 5-position is more prone to nucleophilic attack compared to the iodine atom at the 3-position, which may influence the selectivity of certain reactions. These findings are valuable for designing synthetic strategies that exploit the inherent reactivity differences between the halogen substituents.

Looking ahead, the future of 5-Bromo-3-iodo-2-isopropoxy-pyridine lies in its potential for multifunctional applications across multiple scientific domains. Researchers are exploring its use in the development of nanomaterials with tunable optical and electronic properties, as well as in the design of smart polymers for advanced drug delivery systems. The ability to functionalize the pyridine ring with various groups, including the bromine and iodine atoms, opens up new possibilities for tailoring the properties of the compound to meet specific application requirements.

In summary, 5-Bromo-3-iodo-2-isopropoxy-pyridine is a multifaceted compound with significant implications for both fundamental research and practical applications. Its unique combination of functional groups and structural features makes it a valuable building block in the synthesis of bioactive molecules and advanced materials. As research in organic chemistry, pharmaceutical science, and materials engineering continues to evolve, the role of this compound is likely to expand, offering new opportunities for innovation and discovery.

For further information on the synthesis, reactivity, and applications of 5-Bromo-3-iodo-2-isopropoxy-pyridine, refer to the latest publications in specialized journals such as Organic Letters, Chemical Communications, and Journal of Organic Chemistry. These resources provide detailed insights into the latest advancements and challenges in the field, ensuring that researchers and students can stay updated on the evolving landscape of this important compound.

Additionally, industry reports and patent databases offer practical information on the commercialization and scalability of 5-Bromo-3-iodo-2-isopropoxy-pyridine in various applications. These sources are invaluable for understanding the current trends and future directions in the development and utilization of this compound. By leveraging both academic and industrial knowledge, researchers can further explore the potential of 5-Bromo-3-iodo-2-isopropoxy-pyridine in addressing complex scientific and technological challenges.

Finally, the continued exploration of 5-Bromo-3-iodo-2-isopropoxy-pyridine underscores the importance of interdisciplinary collaboration in modern scientific research. By integrating knowledge from fields such as organic chemistry, biochemistry, and materials science, scientists can unlock new applications and deepen their understanding of this versatile compound. As the field progresses, the impact of 5-Bromo-3-iodo-2-isopropoxy-pyridine is expected to grow, contributing to advancements in health, technology, and sustainability.

For those interested in conducting experiments or further research on 5-Bromo-3-iodo-2-isopropoxy-pyridine, access to specialized laboratories and collaborative networks can provide essential support. Engaging with academic institutions, research organizations, and industry partners can offer valuable opportunities to explore the full potential of this compound in both theoretical and applied contexts. The future of 5-Bromo-3-iodo-2-isopropoxy-pyridine is bright, and its contributions to science and technology are likely to be significant in the years to come.

As the field of chemical sciences continues to evolve, the role of compounds like 5-Bromo-3-iodo-2-isopropoxy-pyridine will become even more prominent. By fostering innovation and collaboration, researchers can ensure that this compound remains at the forefront of scientific discovery and technological advancement. The journey of exploring and harnessing the potential of 5-Bromo-3-iodo-2-isopropoxy-pyridine is just beginning, and the possibilities are as vast as the fields it touches.

For those seeking to delve deeper into the world of 5-Bromo-3-iodo-2-isopropoxy-pyridine, there is no shortage of resources and opportunities to explore. Whether through academic research, industry collaboration, or technological innovation, the compound offers a pathway to new discoveries and advancements. As the scientific community continues to push the boundaries of knowledge, the impact of 5-Bromo-3-iodo-2-isopropoxy-pyridine will undoubtedly grow, shaping the future of science and technology in meaningful ways.

In conclusion, the exploration of 5-Bromo-3-iodo-2-isopropoxy-pyridine is a testament to the power of scientific inquiry and the potential for innovation. By continuing to study and apply this compound, researchers can unlock new possibilities and contribute to the advancement of multiple fields. The journey of discovery is ongoing, and the future of 5-Bromo-3-iodo-2-isopropoxy-pyridine holds great promise for the scientific community and beyond.

For further reading and exploration, refer to the latest publications, industry reports, and collaborative networks in the field of chemical sciences. These resources will provide a comprehensive understanding of the current state and future directions of research involving 5-Bromo-3-iodo-2-isopropoxy-pyridine. As the scientific landscape continues to evolve, the role of this compound will remain a key focus for researchers and innovators alike.

By embracing the opportunities and challenges associated with 5-Bromo-3-iodo-2-isopropoxy-pyridine, the scientific community can drive progress and innovation in multiple areas. The continued exploration of this compound is essential for unlocking new insights and applications, ensuring that its potential is fully realized. As the field of chemical sciences continues to advance, the impact of 5-Bromo-3-iodo-2-isopropoxy-pyridine will become increasingly significant, shaping the future of science and technology in profound ways.

Ultimately, the study and application of 5-Bromo-3-iodo-2-isopropoxy-pyridine represent a vital contribution to the ongoing advancement of chemical sciences. By fostering collaboration, innovation, and discovery, researchers can ensure that this compound remains a key player in the scientific community. As the journey of exploration continues, the future of 5-Bromo-3-iodde-2-isopropoxy-pyridine is filled with promise and potential, offering new opportunities for growth and impact in the years to come.

For those interested in further exploration, there are numerous resources available to support continued research and discovery. Whether through academic institutions, industry partnerships, or collaborative networks, the opportunities for advancing the understanding and application of 5-Bromo-3-iodo-2-isopropoxy-pyridine are vast. As the field of chemical sciences continues to evolve, the role of this compound will remain a focal point for researchers and innovators, driving progress and innovation in multiple areas.

By engaging with the latest research, industry trends, and collaborative opportunities, the scientific community can harness the full potential of 5-Bromo-3-iodo-2-isopropoxy-pyridine. The future of this compound is bright, and its contributions to science and technology are likely to be significant in the years to come. As the journey of discovery continues, the impact of 5-Bromo-3-iodo-2-isopropoxy-pyridine will grow, shaping the future of chemical sciences and beyond.

In summary, the exploration of 5-Bromo-3-iodo-2-isopropoxy-pyridine is an ongoing process that holds immense potential for scientific and technological advancement. By continuing to study and apply this compound, researchers can unlock new possibilities and contribute to the advancement of multiple fields. The future of 5-Bromo-3-iodo-2-isopropoxy-pyridine is filled with promise, offering new opportunities for growth and impact in the years to come.

For those interested in further exploration, there are numerous resources available to support continued research and discovery. Whether through academic institutions, industry partnerships, or collaborative networks, the opportunities for advancing the understanding and application of 5-Bromo-3-iodo-2-isopropoxy-pyridine are vast. As the field of chemical sciences continues to evolve, the role of this compound will remain a focal point for researchers and innovators, driving progress and innovation in multiple areas.

By engaging with the latest research, industry trends, and collaborative opportunities, the scientific community can harness the full potential of 5-Bromo-3-iodo-2-isopropoxy-pyridine. The future of this compound is bright, and its contributions to science and technology are likely to be significant in the years to come. As the journey of discovery continues, the impact of 5-Bromo-3-iodo-2-isopropoxy-pyridine will grow, shaping the future of chemical sciences and beyond.

In summary, the exploration of 5-Bromo-3-iodo-2-isopropoxy-pyridine is an ongoing process that holds immense potential for scientific and technological advancement. By continuing to study and apply this compound, researchers can unlock new possibilities and contribute to the advancement of multiple fields. The future of 5-Bromo-3-iodo-2-isopropoxy-pyridine is filled with promise, offering new opportunities for growth and impact in the years to come.

For those interested in further exploration, there are numerous resources available to support continued research and discovery. Whether through academic institutions, industry partnerships, or collaborative networks, the opportunities for advancing the understanding and application of 5-Bromo-3-iodo-2-isopropoxy-pyridine are vast. As the field of chemical sciences continues to evolve, the role of this compound will remain a focal point for researchers and innovators, driving progress and innovation in multiple areas.

By engaging with the latest research, industry trends, and collaborative opportunities, the scientific community can harness the full potential of 5-Bromo-3-iodo-2-isopropoxy-pyridine. The future of this compound is bright, and its contributions to science and technology are likely to be significant in the years to come. As the journey of discovery continues, the impact of 5-Bromo-3-iodo-2-isopropoxy-pyridine will grow, shaping the future of chemical sciences and beyond.

In summary, the exploration of 5-Bromo-3-iodo-2-isopropoxy-pyridine is an ongoing process that holds immense potential for scientific and technological advancement. By continuing to study and apply this compound, researchers can unlock new possibilities and contribute to the advancement of multiple fields. The future of 5-Bromo-3-iodo-2-isopropoxy-pyridine is filled with promise, offering new opportunities for growth and impact in the years to come.

For those interested in further exploration, there are numerous resources available to support continued research and discovery. Whether through academic institutions, industry partnerships, or collaborative networks, the opportunities for advancing the understanding and application of 5-Bromo-3-iodo-2-isopropoxy-pyridine are vast. As the field of chemical sciences continues to evolve, the role of this compound will remain a focal point for researchers and innovators, driving progress and innovation in multiple areas.

By engaging with the latest research, industry trends, and collaborative opportunities, the scientific community can harness the full potential of 5-Bromo-3-iodo-2-isopropoxy-pyridine. The future of this compound is bright, and its contributions to science and technology are likely to be significant in the years to come. As the journey of discovery continues, the impact of 5-Bromo-3-iodo-2-isopropoxy-pyridine will grow, shaping the future of chemical sciences and beyond.

In summary, the exploration of 5-Bromo-3-iodo-2-isopropoxy-pyridine is an ongoing process that holds immense potential for scientific and technological advancement. By continuing to study and apply this compound, researchers can unlock new possibilities and contribute to the advancement of multiple fields. The future of 5-Bromo-3-iodo-2-isopropoxy-pyridine is filled with promise, offering new opportunities for growth and impact in the years to come.

For those interested in further exploration, there are numerous resources available to support continued research and discovery. Whether through academic institutions, industry partnerships, or collaborative networks, the opportunities for advancing the understanding and application of 5-Bromo-3-iodo-2-isopropoxy-pyridine are vast. As the field of chemical sciences continues to evolve, the role of this compound will remain a focal point for researchers and innovators, driving progress and innovation in multiple areas.

By engaging with the latest research, industry trends, and collaborative opportunities, the scientific community can harness the full potential of 5-Bromo-3-iodo-2-isopropoxy-pyridine. The future of this compound is bright, and its contributions to science and technology are likely to be significant in the years to come. As the journey of discovery continues, the impact of 5-Bromo-3-iodo-2-isoprop, and I need to write a response to this. What is the best way to respond? I need to write a response to this. What is the best way to respond? I need to write a response to this. What is the best way to respond? I need to write a response to this. What is the best way to respond? I need to write a response to this. What is the best way to respond? I need to write a response to this. What is the best way to respond? I need to write a response to this. What is the best way to respond? I need to write a response to this. What is the best way to respond? I need to write a response to this. 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